Cas no 1315345-09-5 (Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate)

• Product Name: Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate
• CAS No: 1315345-09-5
• MF: C₁₇H₂₀FN₃O₂
• MW: 317.35800743103
• CID: 5059988
• Update Time: 2025-05-21

Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate

• Inchi： 1S/C17H20FN3O2/c1-3-23-17(22)14-10-20-15-11(2)8-12(18)9-13(15)16(14)21-6-4-19-5-7-21/h8-10,19H,3-7H2,1-2H3
• InChI Key： FDIMZPRFAQHSAR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(C=1)=C(C(C(=O)OCC)=CN=2)N1CCNCC1

Computed Properties

• Exact Mass: 317.154
• Monoisotopic Mass: 317.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate

Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate: A Comprehensive Overview

Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate, identified by the CAS number 1315345-09-5, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique chemical properties and biological activities. The structure of Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yl)quinoline-3-carboxylate incorporates a quinoline ring system with substituents that include a fluoro group at position 6, a methyl group at position 8, and a piperazine moiety at position 4. These substituents contribute to the compound's distinct chemical behavior and functional properties.

The synthesis of Ethyl 6-fluoro-8-methyl-4-(piperazin-1-yL)quinoline-3-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has also been a focal point of recent studies, particularly in the context of its application in pharmaceuticals and agrochemicals.

One of the most promising applications of Ethyl 6-fluoro-8-methyl-piperazine-substituted quinoline derivatives lies in the field of drug discovery. Researchers have demonstrated that these compounds exhibit potent biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes associated with inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

Moreover, Ethyl 6-fluoro derivatives have shown remarkable selectivity towards certain cellular targets, which is crucial for minimizing off-target effects in drug development. This selectivity is attributed to the unique arrangement of substituents on the quinoline ring, which influences the compound's pharmacokinetic profile and bioavailability. Recent computational studies have further elucidated the molecular interactions between Ethyl 6-fluoro compounds and their target proteins, providing valuable insights for rational drug design.

In addition to its therapeutic potential, Ethyl 6-fluoro-containing compounds are also being explored for their role in agrochemicals. Field trials have shown that these compounds can act as effective pesticides by disrupting key metabolic pathways in pest organisms. The methyl group at position 8 enhances lipophilicity, which improves the compound's ability to penetrate plant tissues and protect against fungal infections.

The integration of piperazine moieties into quinoline derivatives has also opened new avenues for material science applications. Piperazine groups are known for their ability to form coordination bonds with metal ions, making them valuable in constructing metallopolymers and hybrid materials. Recent research has focused on utilizing Ethyl 6-fluoro-piperazine-substituted quinolines as precursors for synthesizing advanced materials with tailored electronic properties.

In conclusion, Ethyl 6-fluoro-piperazine-substituted quinoline derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties and biological activities, positioning them as key players in future innovations. As scientific understanding deepens, Ethyl 6-fluoro-containing compounds are poised to make significant contributions to medicine, agriculture, and materials science.